68-05-3

Tetraethylammonium iodide

In Stock

• CAS RN:
• 68-05-3

• Formula:
• C8H20IN

• InChI:
• InChI=1S/C8H20N.HI/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• UQFSVBXCNGCBBW-UHFFFAOYSA-M

• A potassium-selective ion channel blocker. (From J Gen Phys 1994; 104(1):173-90)

Niceritrol

In Stock

• CAS RN:
• 5868-05-3

• Formula:
• C29H24N4O8

• InChI:
• InChI=1S/C29H24N4O8/c34-25(21-5-1-9-30-13-21)38-17-29(18-39-26(35)22-6-2-10-31-14-22,19-40-27(36)23-7-3-11-32-15-23)20-41-28(37)24-8-4-12-33-16-24/h1-16H,17-20H2

• InChIKey:
• KUEUWHJGRZKESU-UHFFFAOYSA-N

• Niceritrol is a niacin derivative that decreases serum Lp(a) levels.
  Niceritrol is an organic molecular entity.
  An ester of nicotinic acid that lowers cholesterol and triglycerides in total plasma and in the VLD- and LD-lipoprotein fractions.

4H-thieno[3,2-c]thiochromene-2-carboxylic acid

In Stock

• CAS RN:
• 26268-05-3

• Formula:
• C12H8O2S2

• InChI:
• InChI=1S/C12H8O2S2/c13-12(14)10-5-7-6-15-9-4-2-1-3-8(9)11(7)16-10/h1-5H,6H2,(H,13,14)

• InChIKey:
• DSLNPJCJIWZKMV-UHFFFAOYSA-N

• 4H-thieno[3,2-c]thiochromene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H8O2S2 and its molecular weight is 248.3 g/mol. The purity is usually 95%.

1,3,4,6-Tetra-O-acetyl-beta-d-mannopyranose

In Stock

• CAS RN:
• 18968-05-3

• Formula:
• C14H20O10

• InChI:
• InChI=1S/C14H20O10/c1-6(15)20-5-10-12(21-7(2)16)13(22-8(3)17)11(19)14(24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11+,12-,13-,14-/m1/s1

• InChIKey:
• SHBHJRVMGYVXKK-XVIXHAIJSA-N

• 1,3,4,6-Tetra-O-acetyl-beta-d-mannopyranose, also known as 1,3,4,6-Tetra-O-acetyl-beta-d-mannopyranose, is a useful research compound. Its molecular formula is C14H20O10 and its molecular weight is 348.3 g/mol. The purity is usually 95%.

1-[3,5-Dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone

In Stock

• CAS RN:
• 636568-05-3

• Formula:
• C20H19N3O4S

• InChI:
• InChI=1S/C20H19N3O4S/c1-13-4-8-17(9-5-13)27-12-19(24)22-15(3)20(14(2)21-22)28-18-10-6-16(7-11-18)23(25)26/h4-11H,12H2,1-3H3

• InChIKey:
• JAEXHIRFIGOHCL-UHFFFAOYSA-N

• 1-[3,5-Dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.

4-Amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one

In Stock

• CAS RN:
• 869068-05-3

• Formula:
• C11H11ClN4OS

• InChI:
• InChI=1S/C11H11ClN4OS/c1-7-10(17)16(13)11(15-14-7)18-6-8-3-2-4-9(12)5-8/h2-5H,6,13H2,1H3

• InChIKey:
• LPLQZXMERFUEMK-UHFFFAOYSA-N

• 4-Amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C11H11ClN4OS and its molecular weight is 282.75. The purity is usually 95%.

4'-Carboethoxy-3-(4-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898768-05-3

• Formula:
• C18H17FO3

• InChI:
• InChI=1S/C18H17FO3/c1-2-22-18(21)15-8-6-14(7-9-15)17(20)12-5-13-3-10-16(19)11-4-13/h3-4,6-11H,2,5,12H2,1H3

• InChIKey:
• AMOPKWWPIUTWLN-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(4-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C18H17FO3 and its molecular weight is 300.3 g/mol. The purity is usually 95%.

2-Chloro-5-(3-fluorobenzoyl)pyridine

In Stock

• CAS RN:
• 1187168-05-3

• Formula:
• C12H7ClFNO

• InChI:
• InChI=1S/C12H7ClFNO/c13-11-5-4-9(7-15-11)12(16)8-2-1-3-10(14)6-8/h1-7H

• InChIKey:
• IYZUHCHTQCSQEN-UHFFFAOYSA-N

• 2-Chloro-5-(3-fluorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H7ClFNO and its molecular weight is 235.64 g/mol. The purity is usually 95%.

3,3'-(2-Bromo-7-iodo-9H-fluorene-9,9-diyl)bis(propan-1-ol)

In Stock

• CAS RN:
• 1315468-05-3

• Formula:
• C19H20BrIO2

• InChI:
• InChI=1S/C19H20BrIO2/c20-13-3-5-15-16-6-4-14(21)12-18(16)19(7-1-9-22,8-2-10-23)17(15)11-13/h3-6,11-12,22-23H,1-2,7-10H2

• InChIKey:
• KOPZLWNCKPDFKF-UHFFFAOYSA-N

• 3,3'-(2-Bromo-7-iodo-9H-fluorene-9,9-diyl)bis(propan-1-ol) is a useful research compound. Its molecular formula is C19H20BrIO2 and its molecular weight is 487.175. The purity is usually 95%.

1-(3-(1,1-Difluoroethyl)phenyl)ethan-1-amine

In Stock

• CAS RN:
• 1556268-05-3

• Formula:
• C10H13F2N

• InChI:
• InChI=1S/C10H13F2N/c1-7(13)8-4-3-5-9(6-8)10(2,11)12/h3-7H,13H2,1-2H3

• InChIKey:
• XWRKMMWZACSMOK-UHFFFAOYSA-N

• 1-(3-(1,1-Difluoroethyl)phenyl)ethan-1-amine is a useful research compound. Its molecular formula is C10H13F2N and its molecular weight is 185.21 g/mol. The purity is usually 95%.

tert-Butyl 4-(1,3-dihydroxypropyl)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1420968-05-3

• Formula:
• C13H25NO4

• InChI:
• InChI=1S/C13H25NO4/c1-13(2,3)18-12(17)14-7-4-10(5-8-14)11(16)6-9-15/h10-11,15-16H,4-9H2,1-3H3

• InChIKey:
• QYEMNUAUNXODLZ-UHFFFAOYSA-N

• Tert-Butyl 4-(1,3-dihydroxypropyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.34 g/mol. The purity is usually 95%.

1-(3,4-Dimethoxybenzyl)-3-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)urea

In Stock

• CAS RN:
• 1797268-05-3

• Formula:
• C23H22N4O5

• InChI:
• InChI=1S/C23H22N4O5/c1-29-18-10-9-15(12-20(18)30-2)14-24-23(28)25-17-7-4-3-6-16(17)13-21-26-22(27-32-21)19-8-5-11-31-19/h3-12H,13-14H2,1-2H3,(H2,24,25,28)

• InChIKey:
• CXMFHWQVZPDSJT-UHFFFAOYSA-N

• 1-(3,4-Dimethoxybenzyl)-3-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C23H22N4O5 and its molecular weight is 434.452. The purity is usually 95%.

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 1904368-05-3

• Formula:
• C23H24FN5O2

• InChI:
• InChI=1S/C23H24FN5O2/c24-18-6-4-16(5-7-18)17-13-20(25-15-17)22(30)27-9-11-28(12-10-27)23(31)21-14-19-3-1-2-8-29(19)26-21/h4-7,13-15,25H,1-3,8-12H2

• InChIKey:
• BYLCAYPPJAQNQX-UHFFFAOYSA-N

• (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H24FN5O2 and its molecular weight is 421.476. The purity is usually 95%.

Tert-butyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate

Usually In Stock

• CAS RN:
• 2248268-05-3

• Formula:
• C14H20ClNO2

• InChI:
• InChI=1S/C14H20ClNO2/c1-13(2,3)18-12(17)14(4,16)9-10-5-7-11(15)8-6-10/h5-8H,9,16H2,1-4H3

• InChIKey:
• UDDVAEIYNGMBFD-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C14H20ClNO2 and its molecular weight is 269.77. The purity is usually 95%.